Cas no 2799-21-5 ((3R)-pyrrolidin-3-ol)

• Product Name: (3R)-pyrrolidin-3-ol
• CAS No: 2799-21-5
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD00191570
• CID: 43432
• PubChem ID: 24863928
• Update Time: 2025-10-28

(3R)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-Pyrrolidin-3-ol
• (R)-3-Hydroxypyrrolidine
• R-3-Pyrrolidinol
• (R)-3-Pyrrolidinol
• (3R)-pyrrolidin-3-ol
• (R)-3-Hydroxypyrrolidine HCl
• (R)-(+)-3-Pyrrolidinol
• (R)-3-Hydroxypyrrolidine,(R)-3-Pyrrolidinol)
• 3R-PYRROLIDINOL
• R-HP
• 3-Pyrrolidinol,(R)-
• (-)-3-Pyrrolidinol
• (3R)-3-Hydroxypyrrolidine
• (3R)-3-Pyrrolidinol
• (R)-(-)-3-Pyrrolidinol
• 3-(R)-Hydroxypyrrolidine
• 3-(R)-Pyrrolidinol
• (R)-3-Pyrrolidinol, 98%
• STR04247
• LF-0500
• (R)-3-hydroxypyrrolidin
• A5359
• (3R)pyrrolidin-3-ol
• AKOS005174570
• (3R)-pyrrolidine-3-ol
• AKOS005259350
• AM20090354
• BB 0261991
• (r)pyrrolidin-3-ol
• P1608
• (3R)3-pyrrolidinol
• PB17129
• BP-10918
• EN300-67312
• R-(+)-3-Pyrrolidinol
• (R)-HYDROXYPYRROLIDINE
• (R)-3-hydroxylpyrrolidine
• DTXSID50374748
• (R)-pyrrolidin-3-ol;(R)-3-HYDROXY-PYRROLIDINE
• 3-(3R)-hydroxypyrrolidine
• 3(R)-hydroxypyrrolidine
• ( R )-3-Hydroxypyrrolidine
• CS-M0933
• Q-102903
• 3-Pyrrolidinol #
• AC-13108
• (R)pyrrolidine-3-ol
• F0001-0890
• (R)-3 hydroxypyrrolidine
• (R)-3-hydroxyl-pyrrolidine
• (R)-(+)-3-Hydroxypyrrolidine
• 3-PYRROLIDINOL, (3R)-
• 3-Hydroxy-(R)-pyrrolidine
• MFCD00145220
• (R)-pyrrolidine-3-ol
• (R)-3-HYDROXY-PYRROLIDINE
• 3-(R)-hydroxy-pyrrolidine
• 2799-21-5
• 3-Hydroxypyrrolidine, (R)-
• GWT7TKJ49L
• ALBB-014822
• 628-839-3

• MDL： MFCD00191570
• Inchi： 1S/C4H9NO/c6-4-1-2-5-3-4/h4-6H,1-3H2/t4-/m1/s1
• InChI Key： JHHZLHWJQPUNKB-SCSAIBSYSA-N
• SMILES： O[C@H]1CNCC1
• BRN： 5376132

Computed Properties

• Exact Mass: 87.06840
• Monoisotopic Mass: 87.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.078 g/mL at 20 °C(lit.)
• Melting Point: 15 °C
• Boiling Point: 215-216 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.488(lit.)
• Water Partition Coefficient: Soluble in water and methanol.
• PSA: 32.26000
• LogP: -0.33060
• Solubility: Not available
• Sensitiveness: Air Sensitive & Hygroscopic
• Specific Rotation: 6.5 º (c=3.5% in MeOH)
• Optical Activity: [α]20/D +6.5°, c = 3.5 in methanol

(3R)-pyrrolidin-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P280,P305+P351+P338,P302+P352,P321,P362,P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3R)-pyrrolidin-3-ol

Comprehensive Overview of (3R)-pyrrolidin-3-ol (CAS No. 2799-21-5)

(3R)-pyrrolidin-3-ol, with the CAS number 2799-21-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R)-3-hydroxypyrrolidine, is a versatile building block in the synthesis of various bioactive molecules and pharmaceuticals. Its unique chiral structure and hydroxyl group make it an essential intermediate in the development of drugs targeting specific biological pathways.

The chemical structure of (3R)-pyrrolidin-3-ol consists of a five-membered pyrrolidine ring with a hydroxyl group attached to the third carbon atom, which is in the R configuration. This configuration imparts specific stereochemical properties that are crucial for its biological activity and reactivity in synthetic transformations. The compound is typically synthesized through asymmetric catalysis or chiral resolution techniques, ensuring high enantiomeric purity.

In recent years, (3R)-pyrrolidin-3-ol has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a precursor in the synthesis of central nervous system (CNS) drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of (3R)-pyrrolidin-3-ol in the development of novel antidepressants and anxiolytics. The hydroxyl group on the pyrrolidine ring can form hydrogen bonds with key residues in target proteins, enhancing binding affinity and selectivity.

Beyond CNS applications, (3R)-pyrrolidin-3-ol has also shown promise in the development of anti-inflammatory agents. Research conducted at the University of California, San Francisco, demonstrated that derivatives of (3R)-pyrrolidin-3-ol exhibit potent anti-inflammatory activity by inhibiting specific enzymes involved in inflammatory pathways. These findings have opened new avenues for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The chiral nature of (3R)-pyrrolidin-3-ol is particularly important in drug design, as it can significantly influence pharmacokinetic and pharmacodynamic properties. Chiral compounds often exhibit different biological activities compared to their enantiomers, making enantiomeric purity a critical factor in drug development. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques to ensure the purity and identity of (3R)-pyrrolidin-3-ol.

In addition to its role as a synthetic intermediate, (3R)-pyrrolidin-3-ol has been explored for its potential as a lead compound in drug discovery programs. A study published in Organic Letters reported the synthesis and evaluation of a series of (3R)-pyrrolidin-3-ol-based compounds for their anticancer activity. The results showed that certain derivatives exhibited selective cytotoxicity against various cancer cell lines, suggesting their potential as novel anticancer agents.

The safety profile of (3R)-pyrrolidin-3-ol is another important aspect to consider in its pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, (3R)-pyrrolidin-3-ol (CAS No. 2799-21-5) is a valuable chiral building block with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and stereochemistry make it an attractive candidate for the development of novel drugs targeting various therapeutic areas, including CNS disorders, inflammation, and cancer. Ongoing research continues to uncover new possibilities for this versatile compound, underscoring its significance in modern drug discovery efforts.